benzyl N-(2-chloro-4-hydroxyphenyl)carbamate

• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol
• IUPAC Name: benzyl N-(2-chloro-4-hydroxyphenyl)carbamate
• InChI: InChI=1S/C14H12ClNO3/c15-12-8-11(17)6-7-13(12)16-14(18)19-9-10-4-2-1-3-5-10/h1-8,17H,9H2,(H,16,18)
• InChI Key: DICFUGHKAPMNAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=C(C=C(C=C2)O)Cl

Description

Benzyl N-(2-chloro-4-hydroxyphenyl)carbamate is a useful research compound. Its molecular formula is C14H12ClNO3 and its molecular weight is 277.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-3-chlorophenol hydrochloride (3.00 g) in pyridine (20.0 mL) were added benzyl chloroformate (2.62 mL) under ice-cooling, followed by stirring at room temperature overnight. The reaction mixture was concentrated under reduced pressure, and then the residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain benzyl (2-chloro-4-hydroxyphenyl)carbamate (1.59 g).